Cas no 75535-22-7 (1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde)

• Product Name: 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• CAS No: 75535-22-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD01551995
• CID: 892522
• PubChem ID: 910637
• Update Time: 2025-06-08

1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-1,2,3,4-TETRAHYDRO-QUINOLINE-6-CARBALDEHYDE
• 1-Ethyl-1,2,3,4-tetrahydro-6-Quinolinecarboxaldehyde
• 1-Ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• 1-Aethyl-1,2,3,4,6,7-hexahydro-12H-indolo<2,3-a>chinolizinium-kation
• 1-Aethyl-1,2,3,4-tetrahydro-chinolin-6-carbaldehyd
• 1-Ethyl-1,2,3,4,6,7-hexahydroindolo(2,3-a)quinolizinium
• 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carboxaldehyde
• 1-ethyl-2,3,4,6,7,12-hexahydro-1H-indolo[2,3-a]quinolizinium
• EHIQ
• Z1198157047
• 75535-22-7
• AKOS000300500
• EN300-155229
• BB 0221289
• MFCD01551995
• AB92221
• CS-0235311
• VS-09221
• 368833-33-4
• 1-ethyl-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde, AldrichCPR
• SCHEMBL10689705
• 1-ethyl-3,4-dihydro-2H-quinoline-6-carbaldehyde
• 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde

• MDL： MFCD01551995
• Inchi： 1S/C12H15NO/c1-2-13-7-3-4-11-8-10(9-14)5-6-12(11)13/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： HECOXRHQBXAJPZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)CCCN2CC

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.33660

1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde Security Information

• Hazard Category Code： 52
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde

Exploring the Properties and Applications of 1-Ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 75535-22-7)

1-Ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 75535-22-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique tetrahydroquinoline backbone and aldehyde functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel bioactive molecules and functional materials.

The structural features of 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde make it a valuable building block for the synthesis of more complex molecules. The ethyl substituent at the 1-position and the carbaldehyde group at the 6-position provide reactive sites for further chemical modifications. These attributes have led to its use in the preparation of compounds with potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer agents. The compound's CAS number 75535-22-7 is frequently referenced in patent literature and academic research, highlighting its importance in modern chemistry.

In recent years, the demand for tetrahydroquinoline derivatives has surged due to their diverse pharmacological properties. 1-Ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde is no exception, as it has been explored for its role in drug discovery and development. For instance, its incorporation into larger molecular frameworks has shown promise in targeting specific enzymes or receptors, making it a subject of interest for medicinal chemists. Additionally, the compound's potential applications in organic electronics and photovoltaic materials have been investigated, aligning with the growing focus on sustainable technologies.

From a synthetic perspective, the preparation of 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde often involves multi-step reactions, including cyclization and oxidation processes. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to improve yields and reduce reaction times. These innovations reflect the broader trends in green chemistry and process optimization, which are highly relevant to today's industrial and academic research.

The compound's stability and solubility properties are also critical factors for its practical applications. 1-Ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde exhibits moderate solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under ambient conditions makes it a reliable reagent for laboratory and industrial-scale synthesis. These characteristics are particularly important for researchers seeking to develop scalable and efficient synthetic routes.

As the scientific community continues to explore the potential of tetrahydroquinoline-based compounds, 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde remains a focal point of innovation. Its applications extend beyond traditional chemistry, with emerging uses in flavor and fragrance industries, where its unique aromatic properties are valued. Furthermore, its role in the synthesis of fluorescent dyes and sensors underscores its versatility in interdisciplinary research.

In conclusion, 1-ethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 75535-22-7) is a compound of significant scientific and industrial relevance. Its structural versatility, coupled with its broad range of applications, positions it as a key player in the advancement of chemical research. Whether in drug discovery, material science, or sustainable technologies, this compound continues to inspire innovation and discovery.